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Compound of Interest

Compound Name: Sodium percarbonate

Cat. No.: B100135

Essential Safety and Handling Guide: Sodium
Percarbonate

This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling Sodium Percarbonate.
The following procedural guidance details the necessary personal protective equipment (PPE),
operational plans for handling and storage, and emergency procedures for spills and disposal.

Hazard and Exposure Data

Sodium Percarbonate is a strong oxidizer that can cause serious eye damage and is harmful
if swallowed or in contact with skin.[1] It is crucial to understand its properties to ensure safe
handling.
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Parameter Value Source

Oxidizing solid (Cat. 2/3),
GHS Hazard Class Acute toxicity - Oral (Cat. 4), [1112113114]

Serious eye damage (Cat. 1)

Signal Word Danger [1][3]

H272: May intensify fire;
oxidizer. H302: Harmful if

Hazard Statements [21[3114]
swallowed. H318: Causes

serious eye damage.

pH ~10.4 (1% aqueous solution) [3]
Decomposition Temp. Begins at > 55°C (> 131°F) [3]
Solubility in Water 14 g/100 mL at 20°C [3]
) 0.035 mg/L (freshwater and
PNEC (Aquatic) ] [5]
marine)

Personal Protective Equipment (PPE) Protocol

Selection and use of appropriate PPE are mandatory to prevent exposure. The level of
protection should correspond to the scale and nature of the procedure being performed.

e Eye and Face Protection:

o Required: Tight-sealing safety goggles with side protection must be worn for all
procedures.[1][5]

o Recommended for Spills/Splashes: A full-face visor should be worn in addition to goggles
when handling large quantities or during spill cleanup.[6]

e Hand Protection:

o Required: Wear suitable chemical-resistant, impervious gloves tested according to EN
374.[1][5]
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o Recommended Materials: PVC, neoprene, or rubber gloves are appropriate.[7]

o Prohibited Materials: Do not use leather or cotton gloves, as they offer no protection and
can absorb the chemical, posing a fire risk if contaminated.

o Skin and Body Protection:

o Required: A lab coat or long-sleeved protective clothing is mandatory.[1] A chemical-
resistant apron provides an additional layer of safety.[1]

o For Large Spills: A full PVC or rubber suit may be required for extensive spills to prevent
skin contact.[6]

» Respiratory Protection:

o Standard Handling: Under normal laboratory conditions with adequate local exhaust
ventilation, respiratory protection is typically not required.[1]

o Required for Dust/Aerosols: If handling procedures generate dust or aerosols, or if
ventilation is inadequate, a suitable particulate respirator must be used.[2]

Operational and Disposal Plans

Adherence to proper operational and disposal protocols is critical for laboratory safety and
environmental protection.

Handling and Storage Procedures
Safe Handling:

o Ventilation: Always handle Sodium Percarbonate in a well-ventilated area, using local
exhaust ventilation (e.g., a fume hood) to minimize dust inhalation.[1][8]

» Avoid Contamination: Keep the chemical away from heat, sparks, open flames, and all
combustible materials such as wood, paper, and oil.[1][4][9] It is incompatible with strong
acids, strong bases, and organic materials.[1][9]

e Prevent Dust: Avoid actions that create dust.[2][3]
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» Hygiene: Wash hands thoroughly after handling.[1][5] Do not eat, drink, or smoke in the
designated work area.[1][2]

» Emergency Equipment: Ensure that safety showers and eyewash stations are unobstructed
and immediately accessible.[2][6]

Storage Plan:

Store in a cool, dry, and well-ventilated location away from direct sunlight and moisture.[2][6]
[10]

Keep containers tightly closed and clearly labeled.[2][5]

Store separately from incompatible and combustible materials.[5][6][10]

Use a "first in, first out" inventory system and do not stack containers.[6]

Spill and Disposal Procedures

Spill Cleanup Protocol:

o Evacuate: Restrict access to the spill area.

e Ventilate: Ensure the area is well-ventilated.

o Eliminate Ignition Sources: Remove all heat and ignition sources from the vicinity.[2]

» Don PPE: Equip appropriate PPE, including safety goggles, face shield, gloves, and
protective clothing. Respiratory protection may be necessary if dust is present.[2][6]

o Containment: Prevent the spill from entering drains or waterways.[7]
e Cleanup:
o Carefully sweep or shovel the spilled solid material.[3][7]

o Place the collected material into a clean, dry, properly labeled, and vented container for
disposal.[6]
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o Crucially, do not return spilled material to its original container, as contamination can
cause decomposition.[2][6]

o Decontamination: After the solid is removed, flush the area with large amounts of water.[1][2]

Disposal Plan:

» All waste materials must be disposed of in accordance with local, regional, and national
environmental regulations.[1][2]

» Sodium Percarbonate can be neutralized for disposal by slowly dissolving it in a large
volume of water. This process decomposes the compound into sodium carbonate and
hydrogen peroxide, which are less hazardous.[11] The diluted solution can then be
discharged into a suitable waste stream as permitted by regulations.[11]

o Empty containers may retain product residue and pose a fire hazard; they must be handled
as hazardous waste.[2]

Procedural Workflow Diagram

The following diagram illustrates the decision-making process for selecting the appropriate
level of Personal Protective Equipment based on the handling task.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://redox.com/wp-content/sds/3655.pdf
https://www.solvay.com/sites/g/files/srpend616/files/2019-10/PCS%20Sodium%20Percarbonate%20Safety%20and%20Handling%20Information.pdf
https://www.spectrumchemical.com/media/sds/S1601_AGHS.pdf
https://redox.com/wp-content/sds/3655.pdf
https://www.spectrumchemical.com/media/sds/S1601_AGHS.pdf
https://redox.com/wp-content/sds/3655.pdf
https://www.benchchem.com/product/b100135?utm_src=pdf-body
https://eureka.patsnap.com/report-insights-into-sodium-percarbonate-s-nature-friendly-disposal
https://eureka.patsnap.com/report-insights-into-sodium-percarbonate-s-nature-friendly-disposal
https://redox.com/wp-content/sds/3655.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Task Assessment

Identify Handling Task
Routine Handling or Spil/Emergency?
— T

Routine Handling

Routine Handling PRE

Standard PPE:
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves
(e.g., PVC, Neoprene)

Spill / Emergency

Adequate Ventilation?

Yes No / Dust Generated

Emergency PPE

\ Enhanced PPE:
- Tight-Sealing Goggles & Face Shield
C\lo Respirator Needed Add Particulate Respirator - Chemical-Resistant Apron/Suit
- Heavy-Duty Gloves

- Particulate Respirator

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE selection workflow for handling Sodium Percarbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Sodium
percarbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100135#personal-protective-equipment-for-handling-
sodium-percarbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b100135?utm_src=pdf-custom-synthesis
https://www.spectrumchemical.com/media/sds/S1601_AGHS.pdf
https://redox.com/wp-content/sds/3655.pdf
https://www.chemicalbook.com/msds/Sodium-percarbonate.pdf
https://www.sigmaaldrich.com/CH/en/sds/aldrich/371432?userType=undefined
https://www.carlroth.com/medias/SDB-1EL1-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTA0NzV8YXBwbGljYXRpb24vcGRmfGFHVTBMMmhsWlM4NU1UWTVPVFk1T0RjeU9USTJMMU5FUWw4eFJVd3hYMGxGWDBWT0xuQmtaZ3w0MDI1MWExOWUwZTE2YTc5MjIyNzY1YjE3ZDk0Y2EyYWQ1MmY3OTRmMGNlNTUwN2U1ZjYyNjE4ZjlhYTAwZmUz
https://www.solvay.com/sites/g/files/srpend616/files/2019-10/PCS%20Sodium%20Percarbonate%20Safety%20and%20Handling%20Information.pdf
https://daihoancau.vn/wp-content/uploads/2021/03/Sodium-Percarbonate.pdf
https://direct.hpc-j.co.jp/sds/eng/F2-16_EN.pdf
https://www.wessexchemicalfactors.co.uk/wp-content/uploads/2024/10/Sodium-Percarbonate-v1.0.pdf
https://www.standard-chem.com/news/how-to-store-sodium-percarbonate
https://eureka.patsnap.com/report-insights-into-sodium-percarbonate-s-nature-friendly-disposal
https://www.benchchem.com/product/b100135#personal-protective-equipment-for-handling-sodium-percarbonate
https://www.benchchem.com/product/b100135#personal-protective-equipment-for-handling-sodium-percarbonate
https://www.benchchem.com/product/b100135#personal-protective-equipment-for-handling-sodium-percarbonate
https://www.benchchem.com/product/b100135#personal-protective-equipment-for-handling-sodium-percarbonate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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